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Compound of Interest

Compound Name: 8-chloro-8H-quinazolin-4-one
Cat. No.: B12365174
Get Quote
\ J

Executive Summary & Chemical Identification

This guide outlines the mandatory disposal and handling protocols for 8-chloroquinazolin-
4(3H)-one (and its tautomeric forms).[1] While your request specifies "8-chloro-8H-quinazolin-
4-one," the stable, commercially relevant pharmacophore is 8-chloroquinazolin-4(3H)-one
(CAS: 2005-19-8).[1]

Critical Operational Note: The presence of the chlorine atom at the 8-position fundamentally
alters the waste stream classification.[1] Unlike standard organic waste, this compound and
any solution containing it must be treated as Halogenated Waste. Failure to segregate this
chemical correctly can result in regulatory fines (EPA/RCRA violations) and damage to
standard incineration infrastructure due to the generation of acidic gases (HCI) during
combustion.[1]

Chemical Profile
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Property Detail

Chemical Name 8-Chloroquinazolin-4(3H)-one

8-Chloro-4-hydroxyquinazoline; 8-Chloro-4(3H)-
Common Synonyms ) )
guinazolinone

CAS Number 2005-19-8

Molecular Formula CsHsCIN20

Irritant (Skin/Eye/Respiratory); Potential Acute

Hazard Class o
Toxicity (Oral)

Risk Assessment & Safety Data

Before initiating disposal, operators must acknowledge the specific hazards associated with
this compound. It is an irritant to mucous membranes and poses environmental toxicity risks.[1]

Hazard Codes & PPE Requirements

o Operational
Category Classification H-Code L
Implication
o Double nitrile gloves
Health Skin Irritant 2 H315 )
required.[1]
Safety goggles (ANSI
Health Eye Irritant 2A H319 Z87.[1]1) mandatory.
[11[2]
Handling must occur
Health STOT SE 3 H335 in a certified fume
hood.[1]
] ) o Zero tolerance for
Disposal Aquatic Toxicity H412

drain disposal.
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Expert Insight: While not typically "P-listed” (acutely toxic) under US EPA regulations,
chlorinated heterocycles are persistent.[1] Ingestion or inhalation of dust during
weighing/disposal is the primary exposure vector.[1] Always wet-wipe surfaces after handling

solids to prevent dust aerosolization.[1]

The "Halogen Rule": Scientific Rationale for
Segregation

As a scientist, you must understand the causality behind waste segregation. You cannot simply
throw this into the "General Organic Waste" bin.[1]

o Combustion Chemistry: When 8-chloroquinazolin-4-one is incinerated, the chlorine atom
reacts with hydrogen sources to form Hydrogen Chloride (HCI) gas.[1]

¢ Infrastructure Damage: Standard catalytic oxidizers used for non-halogenated solvents (like
Acetone or Methanol) cannot handle acidic exhaust.[1] HCI corrodes the combustion
chamber and necessitates specialized "scrubbers"” to neutralize the acid before release.

e The "Contamination” Principle: If you dissolve 1 gram of 8-chloroquinazolin-4-one in 10 liters
of pure Ethanol, the entire 10 liters is now classified as Halogenated Waste.[1]

o Cost Impact:[1][2] Halogenated waste disposal costs 2—3x more than non-halogenated
waste.[1][2]

o Compliance: Mislabeling this mixture is a serious regulatory violation.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Use this for expired stocks, contaminated weighing boats, or spill cleanup materials.[1]
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» Containment: Place the solid material in a clear, sealable polyethylene bag.

e Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-
mouth HDPE jar.

e Labeling: Affix a hazardous waste tag immediately.[1][3]
o Constituents: "8-Chloroquinazolin-4(3H)-one" (Do not use abbreviations).[1]
o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

» Bin Selection: Deposit into the Solid Hazardous Waste drum. Do not use the
biohazard/sharps bin.

Protocol B: Liquid Waste (Reaction Mixtures & Mother
Liquors)

Use this for any solvent (DMSO, DMF, Methanol) that has come into contact with the
compound.[1]

o Stream Identification: Regardless of the solvent used, this stream is HALOGENATED.[1]
» Collection: Pour into the container marked "Halogenated Organic Solvents."[1]

o Allowed Containers: High-Density Polyethylene (HDPE) or glass carboys.[1] Avoid metal
cans if the solution is acidic.[1]

e pH Check: If the reaction involved acids (e.g., HCI, H2SOa), check pH.[1] If pH <2 or > 12.5,
tag as "Corrosive" in addition to "Toxic."[1]

e Log Entry: Record the volume and approximate concentration on the waste log sheet
attached to the carboy.

Protocol C: Empty Container Management (Triple Rinse)

For original vendor bottles (Sigma/Fisher/Enamine).[1]

e The 3% Rule: The container must be "RCRA Empty" (less than 3% of capacity remains).[1]
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* Rinse: Rinse the bottle three times with a compatible solvent (e.g., Acetone).[1]

» Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container (Protocol B).

[1]
o Defacing: Cross out the original label and mark "EMPTY."[1]

» Final Disposal: Place the rinsed, uncapped bottle in the glass recycling or trash, depending

on local facility rules.

Visual Decision Workflow

The following diagram illustrates the decision logic for segregating 8-chloroquinazolin-4-one
waste streams to ensure compliance and safety.
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Waste Generation:
8-Chloroquinazolin-4(3H)-one

Physical State?

Solid Liquid

Solid / Debris Liquid Solution
(Gloves, Weigh Boats, Pure Powder) (Dissolved in DMSO/MeOH/EtOAC)

Is the Solvent Halogenated?
(e.g., DCM, Chloroform)

Double Bag in Polyethylene

No (MeOH/Acetone)

DISPOSAL BIN: Solvent is Non-Halogenated

(e.g., Methanol, Acetone)
I
1
]
h Yes (DCM/CHCI3)

Solid Hazardous Waste
(Incineration)

CRITICAL STEP:
Solute renders stream HALOGENATED

DISPOSAL CARBOY:
Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating chlorinated quinazolinone waste.[1] Note the critical
path for non-halogenated solvents becoming halogenated waste due to the solute.
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Emergency Procedures
Accidental Spills (Solid)[1][7]

o Evacuate: If spill is >50g or creates visible dust cloud, evacuate the immediate area.[1]
o PPE: Don N95 respirator (or half-mask), goggles, and double nitrile gloves.[1]

o Clean Up: Cover spill with wet paper towels (to suppress dust).[1] Scoop material into a
waste bag.

o Decontaminate: Wipe surface with 10% soap solution, followed by water.[1] Dispose of all
wipes as Solid Hazardous Waste.[1]

Accidental Exposure[1][2]

o Eye Contact: Rinse immediately with water for 15 minutes.[1][4] Lift eyelids.[1] Seek medical
attention (ophthalmologist).

o Skin Contact: Wash with soap and water for 15 minutes.[1] Remove contaminated clothing.

[LI[5][6]14]

« Inhalation: Move to fresh air immediately. If breathing is difficult, provide oxygen (trained
personnel only).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 8-
Chloroquinazolin-4(3H)-one]. BenchChem, [2026]. [Online PDF]. Available at:
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and-handling-of-8-chloroquinazolin-4-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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